C.I. Acid Yellow 70
Description
C.I. Acid Yellow 70 is an acid dye primarily used in textile and leather industries due to its anionic nature, which allows it to bind effectively to protein-based fibers (e.g., wool, silk) and polyamide synthetics. While specific data on Acid Yellow 70 is absent in the provided evidence, acid dyes generally exhibit water solubility, bright coloration, and moderate-to-high light and wash fastness. These dyes typically contain sulfonic acid groups, enabling compatibility with acidic dyeing conditions . Acid Yellow 70 likely shares these characteristics, though its exact molecular structure, stability, and application protocols remain unspecified in the available sources.
Properties
CAS No. |
12235-20-0 |
|---|---|
Molecular Formula |
H3Mo12O40P |
Synonyms |
C.I. Acid Yellow 70 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares hypothetical properties of Acid Yellow 70 (inferred from general acid dye characteristics) with structurally or functionally related dyes, including acid, reactive, solvent, and pigment classes.
Chemical Structure and Classification
- C.I. Acid Yellow 70 (Hypothetical): Likely a monoazo or diazo compound with sulfonic acid groups, as typical for acid dyes.
- C.I. Acid Yellow 33 : A sulfonated azo dye (EC 616-958-3) used in textiles and inks, with historical market data spanning 1997–2046 .
- C.I. Reactive Yellow 2: A monochlorotriazine-reactive dye with hydrolysis and alcoholysis kinetics studied under alkaline conditions (pH 9–12). Its reactivity declines at higher pH and temperatures above 80°C .
- C.I. Solvent Yellow 19 : A solvent-soluble azo dye (CAS 10343-55-2) with high alcohol solubility (70 g/L) and moderate acid resistance (grade 4), used in plastics and aluminum foil .
- Pigment Yellow 213 (Perm Yellow H5G) : A quinazolone-based pigment with exceptional heat resistance (200°C) and solvent durability, suitable for coatings and automotive paints .
Physicochemical Properties
Table 1 summarizes key properties of comparable dyes:
Stability and Reactivity
- Reactive Dyes vs. Acid Dyes: Reactive Yellow 2 undergoes hydrolysis and alcoholysis in alkaline media, with methanolysis rates doubling hydrolysis rates at 50–70°C. In contrast, acid dyes like Yellow 70 are stable in acidic baths but may hydrolyze under prolonged alkaline exposure .
- Solvent vs. Acid Dyes : Solvent Yellow 19’s alcohol solubility and plastic compatibility contrast with acid dyes’ water-based applications. Its lower acid resistance (grade 4 vs. inferred grade 4–5 for acid dyes) limits use in strongly acidic environments .
- Pigments vs. Dyes : Pigment Yellow 213’s insolubility and high thermal stability (200°C) make it suitable for high-temperature processes, unlike acid dyes, which degrade above 150°C .
Market and Industrial Use
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